Cas no 1805382-37-9 (4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1805382-37-9
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4809592
• Update Time: 2025-05-20

4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-2-5(3-12)6(8(10)11)7(9)13-4/h2,8H,3,12H2,1H3
• InChI Key： DWVKSHCCAOUALB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(C)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine

4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine: A Comprehensive Overview

4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine, with the CAS number 1805382-37-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including an amino methyl group, a bromine atom, a difluoromethyl group, and a methyl substituent. These functional groups confer the compound with versatile chemical properties, making it a valuable substrate for various applications.

The synthesis of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine involves a series of intricate organic reactions. Recent advancements in catalytic methods have enabled the efficient construction of this compound, leveraging state-of-the-art catalysts and reaction conditions. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine atom at the 2-position of the pyridine ring. Similarly, the incorporation of the difluoromethyl group at the 3-position has been achieved through innovative fluorination techniques that minimize side reactions and enhance selectivity.

The structural complexity of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine renders it an attractive candidate for exploring novel chemical reactivity. Recent studies have demonstrated its potential as a building block in drug discovery. For example, researchers have utilized this compound as a precursor for synthesizing bioactive molecules targeting various therapeutic areas, such as cancer and infectious diseases. The amino methyl group at the 4-position serves as a reactive site for further functionalization, enabling the creation of diverse bioisosteres and prodrugs.

In addition to its role in medicinal chemistry, 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine has shown promise in materials science applications. Its unique electronic properties make it a suitable candidate for designing advanced materials, such as organic semiconductors and coordination polymers. Recent investigations have highlighted its ability to form stable coordination complexes with transition metals, which exhibit remarkable electronic and optical properties. These findings underscore its potential in developing next-generation electronic devices.

The study of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine has also contributed to our understanding of pyridine chemistry. The presence of multiple substituents on the pyridine ring allows for detailed exploration of steric and electronic effects on reactivity. For instance, researchers have investigated how these substituents influence nucleophilic aromatic substitution reactions and electrophilic aromatic substitution reactions. These studies provide valuable insights into designing more efficient synthetic routes for similar compounds.

In conclusion, 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-methylpyridine stands as a testament to the ingenuity of modern organic chemistry. Its complex structure and versatile properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new aspects of its chemistry, this compound is poised to play an increasingly significant role in shaping future advancements in materials science and drug discovery.